![molecular formula C8H13N3 B1472432 2-(2,4,5,6-Tetrahydrocyclopenta[c]pyrazol-3-yl)ethan-1-amine CAS No. 1083368-50-6](/img/structure/B1472432.png)
2-(2,4,5,6-Tetrahydrocyclopenta[c]pyrazol-3-yl)ethan-1-amine
Overview
Description
2-(2,4,5,6-Tetrahydrocyclopenta[c]pyrazol-3-yl)ethan-1-amine, also known as 2-THCPE, is a compound belonging to the class of cyclopentapyrazoles. It is an important member of the family of heterocyclic compounds, which are characterized by their ring-like structure and the presence of one or more heteroatoms. 2-THCPE has been studied for its potential applications in the fields of drug development, medicinal chemistry, and biochemistry.
Scientific Research Applications
Synthesis and Derivative Formation
2-(2,4,5,6-Tetrahydrocyclopenta[c]pyrazol-3-yl)ethan-1-amine and its derivatives serve as key intermediates in the synthesis of various heterocyclic compounds. The compound's versatility is showcased through its involvement in intramolecular nitrilimine cycloaddition to alkynes, leading to substituted tetrahydrocyclopenta[c]pyrazoles and tetrahydropyrrolo[3,4-c]pyrazoles, extended to 3-bromo derivatives through alkynylbromides use as dipolarophiles (Winters, Teleha, & Sui, 2014). These chemical transformations underscore the compound's utility in constructing complex molecules from simpler precursors.
Anticancer Potential
Research into derivatives of this compound has highlighted potential anticancer applications. Novel pyrazolyl pyrazoline and pyrazolyl aminopyrimidine derivatives designed and synthesized from this compound have shown moderate to good cytotoxicity against a panel of human cancer cell lines, indicating their potential as anticancer agents (Alam, Alam, Panda, & Rahisuddin, 2018). These findings suggest that derivatives of this compound could be explored further for their therapeutic potential.
Structural and Mechanistic Insights
The structural elucidation and synthetic pathways involving this compound have provided insights into mechanistic aspects of heterocyclic chemistry. Studies demonstrate the compound's role in generating structurally diverse libraries through alkylation and ring closure reactions, contributing to the understanding of synthetic strategies for heterocyclic compound assembly (Roman, 2013). Such research underlines the importance of this compound in advancing synthetic methodologies and expanding the chemical space of bioactive heterocycles.
Multicomponent Domino Reactions
The compound's utility is further exemplified in multicomponent domino reactions, where it participates in the synthesis of complex molecules like 4H-pyrano[2,3-c]pyrazoles and bispyrazolyl propanoates from simple acyclic starting materials. These reactions showcase the compound's efficiency in bond formation processes, contributing significantly to green chemistry by utilizing water as a reaction medium (Prasanna, Perumal, & Menéndez, 2013).
Properties
IUPAC Name |
2-(1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3/c9-5-4-8-6-2-1-3-7(6)10-11-8/h1-5,9H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEFMNYWOTXIGOO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)NN=C2CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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